The Pharmacological Profile of LY519818: A Dual PPARα/γ Agonist
The Pharmacological Profile of LY519818: A Dual PPARα/γ Agonist
An In-depth Technical Guide for Researchers and Drug Development Professionals
Authored by: A Senior Application Scientist
Abstract
LY519818, also known as Naveglitazar, is a potent, non-thiazolidinedione dual agonist of Peroxisome Proliferator-Activated Receptors (PPARs) with a dominant activity towards the gamma (γ) subtype and a significant affinity for the alpha (α) subtype. Developed to address the intertwined pathologies of type 2 diabetes mellitus (T2DM) and associated dyslipidemia, LY519818 represents a therapeutic strategy aimed at simultaneously improving glycemic control and lipid metabolism. This technical guide provides a comprehensive overview of the pharmacological profile of LY519818, synthesizing available preclinical and clinical data. The document delves into the molecule's mechanism of action, pharmacodynamics, and pharmacokinetics, offering a valuable resource for researchers and professionals in the field of metabolic drug discovery and development.
Introduction: The Rationale for Dual PPAR Agonism
Peroxisome Proliferator-Activated Receptors (PPARs) are a family of nuclear receptors that function as ligand-activated transcription factors, playing a pivotal role in the regulation of glucose and lipid metabolism. The three main isoforms, PPARα, PPARγ, and PPARδ, are expressed in various tissues and modulate distinct but often complementary metabolic pathways.
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PPARα , predominantly expressed in tissues with high fatty acid catabolism such as the liver, heart, and skeletal muscle, is a key regulator of lipid metabolism. Its activation leads to the upregulation of genes involved in fatty acid uptake, transport, and β-oxidation.
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PPARγ , most abundantly found in adipose tissue, is a master regulator of adipogenesis, promoting the differentiation of preadipocytes into mature fat cells and enhancing insulin sensitivity.
The dyslipidemia characteristic of T2DM often involves elevated triglycerides and low levels of high-density lipoprotein (HDL) cholesterol. Concurrently, insulin resistance leads to hyperglycemia. The therapeutic rationale for a dual PPARα/γ agonist like LY519818 is to simultaneously address these interconnected metabolic derangements. By activating both PPARα and PPARγ, such a compound is designed to offer a multi-faceted approach to managing T2DM and its associated cardiovascular risk factors.
Pharmacodynamics: Unraveling the Molecular Action of LY519818
Mechanism of Action: A Transcriptional Cascade
As a dual PPAR agonist, LY519818 exerts its effects by binding to and activating both PPARα and PPARγ. Upon ligand binding, the receptor undergoes a conformational change, leading to the dissociation of corepressors and the recruitment of coactivators. This activated receptor complex then forms a heterodimer with the retinoid X receptor (RXR). The PPAR-RXR heterodimer subsequently binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) located in the promoter regions of target genes, thereby modulating their transcription.
The γ-dominant profile of LY519818 suggests a more pronounced effect on insulin sensitization and adipogenesis, characteristic of PPARγ activation, complemented by the lipid-lowering effects mediated by PPARα activation.
Caption: Mechanism of action of LY519818.
In Vitro Receptor Binding and Activation
The affinity of LY519818 for PPARα and PPARγ has been characterized in vitro, demonstrating its dual agonism with a clear preference for the gamma subtype.
| Receptor | IC50 (µM) | Ki (µM) |
| PPARγ | 0.024 | 0.022 |
| PPARα | 1.71 | 1.66 |
| Data sourced from in vitro binding assays. |
These data quantitatively confirm the γ-dominant profile of LY519818. The significantly lower IC50 and Ki values for PPARγ indicate a much higher binding affinity for this receptor subtype compared to PPARα.
Preclinical Efficacy
Preclinical studies in various animal models of diabetes and dyslipidemia have demonstrated the glucose-lowering potential of LY519818.[1] While specific dose-response data from these studies are not publicly available, the compound has been shown to function as a potent and efficacious insulin sensitizer in rodents.[2] In these models, administration of LY519818 is expected to lead to reductions in plasma glucose, triglycerides, and insulin levels.
Expected Outcomes in Preclinical Models (e.g., Zucker Diabetic Fatty Rats, ob/ob mice):
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Improved Glycemic Control: Dose-dependent reductions in fasting and postprandial glucose levels, as well as decreased HbA1c.
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Enhanced Insulin Sensitivity: Improvements in insulin tolerance tests and euglycemic-hyperinsulinemic clamp studies.
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Lipid Profile Modulation: Significant reductions in plasma triglycerides and potential increases in HDL cholesterol.
Clinical Pharmacology
A Phase 2 clinical trial (NCT00065312) was conducted to evaluate the efficacy and safety of Naveglitazar in patients with type 2 diabetes. While the trial is listed as completed, detailed quantitative results regarding its effects on glycemic and lipid parameters are not publicly available. Based on its mechanism of action and preclinical data, the anticipated clinical effects of LY519818 would be:
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Reduction in HbA1c: Clinically meaningful decreases in glycated hemoglobin, indicating improved long-term glycemic control.
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Lowering of Fasting Plasma Glucose: Reductions in fasting blood sugar levels.
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Improvement in Lipid Profile: A primary effect on lowering triglycerides, with potential benefits on other lipid parameters.
Pharmacokinetics: Absorption, Distribution, Metabolism, and Excretion
The disposition, metabolism, and excretion of LY519818 have been characterized in mice, rats, and monkeys.[1]
Absorption and Distribution
Following oral administration, LY519818 is well-absorbed.[1] The compound is highly bound to plasma proteins, with mean percentages of binding being approximately 99.5% in mice and 99.6% in rats and monkeys.[2] This high degree of protein binding is independent of concentration and is a critical factor influencing the compound's distribution and availability to target tissues.[2]
Metabolism
LY519818 is moderately metabolized in all species evaluated.[1] The parent compound is the most abundant circulating entity at maximum plasma concentration (Cmax), accounting for 68% to 81% of the total radioactivity.[1] The primary metabolic pathways include:[1]
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Enzymatic Chiral Inversion: Formation of the R-enantiomer, LY591026.
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Aromatic Hydroxylation: Formation of para-hydroxy naveglitazar.
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Phase II Conjugation: Glucuronidation and sulfation of metabolites.
Excretion
The primary route of excretion for LY519818 and its metabolites is via the feces.[1] Biliary excretion is a prominent pathway, with acyl glucuronide and sulfate conjugates being identified in the bile of rats.[1]
Safety and Tolerability
Detailed safety and tolerability data from the clinical development of LY519818 are not extensively published. However, based on the known pharmacology of PPAR agonists, particularly dual agonists, certain adverse effects can be anticipated. These may include:
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Weight Gain: A common side effect associated with PPARγ activation due to increased adipogenesis and fluid retention.
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Edema: Fluid retention is another known class effect of PPARγ agonists.
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Cardiovascular Effects: The cardiovascular safety of dual PPAR agonists has been a subject of scrutiny, with some agents in this class being discontinued due to cardiovascular concerns.
A thorough assessment of the benefit-risk profile of LY519818 would require access to the complete safety database from its clinical trials.
Experimental Protocols
In Vitro PPAR Binding Assay (Competitive Radioligand Binding)
Objective: To determine the binding affinity (Ki) of LY519818 for PPARα and PPARγ.
Principle: This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to the ligand-binding domain (LBD) of the target PPAR.
Step-by-Step Methodology:
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Reagents and Materials:
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Recombinant human PPARα-LBD and PPARγ-LBD
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Radiolabeled ligand (e.g., [3H]-Rosiglitazone for PPARγ, [3H]-GW7647 for PPARα)
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Test compound (LY519818) at various concentrations
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Scintillation proximity assay (SPA) beads (e.g., yttrium silicate)
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Assay buffer (e.g., phosphate-buffered saline with bovine serum albumin)
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96-well microplates
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Microplate scintillation counter
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Assay Procedure:
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Incubate a mixture of the PPAR-LBD, radiolabeled ligand, and SPA beads in the assay buffer.
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Add varying concentrations of LY519818 to the wells.
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Incubate the plates at room temperature for a defined period (e.g., 1-2 hours) to allow for binding equilibrium.
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Measure the radioactivity in each well using a microplate scintillation counter.
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Data Analysis:
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The amount of bound radioligand is inversely proportional to the concentration of the test compound.
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Calculate the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by fitting the data to a sigmoidal dose-response curve.
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Convert the IC50 value to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.
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Caption: Workflow for a competitive radioligand binding assay.
In Vivo Efficacy Study in a Rodent Model of T2DM (e.g., Zucker Diabetic Fatty Rat)
Objective: To evaluate the dose-dependent effects of LY519818 on glycemic control and lipid metabolism.
Step-by-Step Methodology:
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Animal Model:
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Use male Zucker Diabetic Fatty (ZDF) rats, which spontaneously develop obesity, insulin resistance, and hyperglycemia.
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Acclimatize the animals for at least one week before the start of the study.
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Experimental Design:
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Randomly assign animals to treatment groups (e.g., vehicle control, LY519818 at low, mid, and high doses).
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Administer the vehicle or LY519818 orally once daily for a specified duration (e.g., 14-28 days).
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Endpoints and Measurements:
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Body Weight and Food Intake: Monitor daily.
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Fasting Blood Glucose and Plasma Insulin: Measure at baseline and at regular intervals during the study from tail vein blood samples.
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Oral Glucose Tolerance Test (OGTT): Perform at the end of the treatment period. Administer a glucose bolus orally after an overnight fast and measure blood glucose at various time points (e.g., 0, 15, 30, 60, 120 minutes).
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Plasma Lipids: At the end of the study, collect terminal blood samples for the analysis of triglycerides, total cholesterol, HDL, and LDL.
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HbA1c: Measure from whole blood at the end of the study.
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Data Analysis:
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Compare the changes in the measured parameters between the treatment groups and the vehicle control group using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests).
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Analyze the OGTT data by calculating the area under the curve (AUC).
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Conclusion
LY519818 (Naveglitazar) is a dual PPARα/γ agonist with a pharmacological profile that positions it as a potential therapeutic agent for the management of type 2 diabetes and associated dyslipidemia. Its γ-dominant activity suggests a strong insulin-sensitizing effect, while its PPARα agonism is expected to contribute to the improvement of the lipid profile. While preclinical data have demonstrated its potential, a comprehensive understanding of its clinical efficacy and safety profile is limited by the lack of publicly available detailed results from its clinical trials. Further research and data transparency are necessary to fully elucidate the therapeutic potential and place in therapy of LY519818.
References
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Naveglitazar (LY519818) | PPAR Agonist | MedChemExpress.
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Yi, P., Hadden, C. E., Annes, W. F., Jackson, D. A., Peterson, B. C., Gillespie, T. A., & Johnson, J. T. (2007). The disposition and metabolism of naveglitazar, a peroxisome proliferator-activated receptor alpha-gamma dual, gamma-dominant agonist in mice, rats, and monkeys. Drug Metabolism and Disposition, 35(1), 51–61.
